Cas no 49552-34-3 (Benzenemethanamine,3,4-dichloro-, hydrochloride (1:1))

• Product Name: Benzenemethanamine,3,4-dichloro-, hydrochloride (1:1)
• CAS No: 49552-34-3
• MF: C₇H₈Cl₃N
• MW: 212.504118919373
• CID: 329683
• PubChem ID: 44890799
• Update Time: 2025-06-13

Benzenemethanamine,3,4-dichloro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3,4-dichloro-, hydrochloride (1:1)
• 3,4-DICHLOROBENZYLAMINE HYDROCHLORIDE
• 3,4-Dichlor-benzylamin,Hydrochlorid
• 3,4-DICHLOROBENZYLAMINE HCL
• 3,4-dichloro-benzylamine,hydrochloride
• 49552-34-3
• Benzenemethanamine, 3,4-dichloro-, hydrochloride
• SCHEMBL8899633
• 1-(3,4-dichlorophenyl)methanamine hydrochloride
• (3,4-DICHLOROPHENYL)METHANAMINE HYDROCHLORIDE
• (3,4-dichlorophenyl)methanamine;hydrochloride
• AKOS028110057
• CHEMBL274080
• (3,4-DICHLOROPHENYL)METHANAMINEHYDROCHLORIDE
• RLGVDTCKJKBXOC-UHFFFAOYSA-N

• Inchi： 1S/C7H7Cl2N.ClH/c8-6-2-1-5(4-10)3-7(6)9;/h1-3H,4,10H2;1H
• InChI Key： RLGVDTCKJKBXOC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN)Cl.Cl

Computed Properties

• Exact Mass: 210.97200
• Monoisotopic Mass: 210.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Density: 1.32
• Boiling Point: 253.9°Cat760mmHg
• Flash Point: 107.3°C
• PSA: 26.02000
• LogP: 3.95440

Additional information on Benzenemethanamine,3,4-dichloro-, hydrochloride (1:1)

Comprehensive Overview of Benzenemethanamine,3,4-dichloro-, hydrochloride (1:1) (CAS No. 49552-34-3)

Benzenemethanamine,3,4-dichloro-, hydrochloride (1:1), with the CAS number 49552-34-3, is a specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of aromatic amines and is characterized by its unique molecular structure featuring a benzene ring substituted with chlorine atoms and an amine group. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for various applications.

In recent years, the demand for 3,4-dichlorobenzylamine hydrochloride (a common synonym) has surged due to its role in synthesizing intermediates for drug development. Researchers are particularly interested in its potential as a building block for antimicrobial agents and central nervous system (CNS) therapeutics. These applications align with current trends in combating antibiotic resistance and addressing neurodegenerative diseases, topics frequently searched in scientific databases and AI-driven platforms like PubMed or Google Scholar.

The compound’s molecular formula (C7H7Cl2N·HCl) and molecular weight (224.91 g/mol) are critical identifiers for laboratory use. Its crystalline form and high purity (>98%) make it suitable for precise experimental protocols. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its quality, reflecting the growing emphasis on quality control in chemical synthesis—a hot topic in industrial and academic forums.

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Innovative applications of CAS 49552-34-3 extend to material science, where its derivatives contribute to advanced polymer coatings. This intersects with the rising interest in eco-friendly materials and corrosion inhibitors, topics dominating engineering and environmental science discussions. Furthermore, its role in catalysis research has been explored, particularly in asymmetric synthesis—a field gaining traction due to its relevance in producing enantiomerically pure pharmaceuticals.

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In summary, Benzenemethanamine,3,4-dichloro-, hydrochloride (1:1) (CAS 49552-34-3) exemplifies a versatile chemical with multidisciplinary relevance. Its alignment with contemporary scientific priorities—such as green chemistry, drug discovery, and material innovation—ensures its continued prominence in research and industrial applications.